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Compound of Interest

Compound Name: 1-Benzoylpiperazine hydrochloride

CAS No.: 56227-55-5

Cat. No.: B1280916

Get Quote

In the fields of pharmaceutical quality control, forensic science, and drug development, the

accuracy and reliability of analytical measurements are paramount. The results of these

analyses inform critical decisions regarding product safety, regulatory compliance, and

scientific research. The foundation of reliable measurement is the use of high-purity, well-

characterized reference materials.[1] Certified Reference Materials (CRMs) are the "gold

standard," providing a benchmark for calibrating instruments, validating analytical methods,

and ensuring the quality control of measurements.[1][2] They are rigorously tested to establish

their accuracy, traceability, and stability, and are accompanied by a Certificate of Analysis that

details their certified property values and associated uncertainties.[3][4]

1-Benzoylpiperazine hydrochloride (CAS No. 56227-55-5), a derivative of piperazine, serves

as a crucial analytical reference standard in various scientific domains.[5][6] Its applications

range from being a building block in organic synthesis to a reference in the pharmacological

study of piperazine derivatives and the forensic identification of controlled substances.[5][7] As

a hydrochloride salt, it exhibits enhanced solubility in aqueous solutions, making it suitable for a

variety of analytical techniques.[5] This guide provides a detailed framework for the proper

handling, preparation, and application of 1-Benzoylpiperazine hydrochloride as an analytical

reference standard, with a focus on chromatographic and spectroscopic methods.
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Physicochemical and Safety Profile
A thorough understanding of the compound's properties and hazards is the first step in its

proper application.

Physicochemical Properties
The identity and purity of a reference standard are defined by its chemical and physical

characteristics.

Property Value Source(s)

Chemical Name
phenyl(piperazin-1-

yl)methanone; hydrochloride
[5][8]

Synonyms
N-Benzoylpiperazine HCl, BZP

HCl
[6]

CAS Number 56227-55-5

Molecular Formula C₁₁H₁₄N₂O · HCl

Molecular Weight 226.70 g/mol

Appearance White to off-white solid [6]

Melting Point >230 °C [6]

Purity Typically ≥97%

Safety, Handling, and Storage
Adherence to strict safety protocols is mandatory when handling any chemical, including

analytical standards. 1-Benzoylpiperazine hydrochloride is classified as an irritant.[9]

Hazard Classifications (GHS):

H315: Causes skin irritation[5][9]

H319: Causes serious eye irritation[5][9]
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H335: May cause respiratory irritation[5][9]

Recommended Handling Procedures:

Engineering Controls: Always handle the solid material and its solutions in a certified

chemical fume hood to minimize inhalation exposure.[10] Ensure that safety showers and

eyewash stations are readily accessible.[10][11]

Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles with side shields,

and a laboratory coat. When handling the powder, a NIOSH-approved N95 dust mask is

recommended.

Weighing and Transfer: To prevent the generation of airborne dust, weigh the solid carefully.

Use a spatula for transfers rather than pouring the powder.[10] When preparing solutions,

avoid splashes and aerosol formation.[10]

Storage: Store containers tightly closed in a cool, dry, and well-ventilated area.[11][12] Keep

away from strong oxidizing agents and strong acids.[11]

Disposal: All waste contaminated with 1-Benzoylpiperazine hydrochloride should be

collected in a designated hazardous waste container and disposed of in accordance with

local, regional, and national regulations.[10] Do not dispose of down the drain.[10]

Preparation of Analytical Standard Solutions
The accuracy of quantitative analysis begins with the precise preparation of standard solutions.

This protocol outlines the steps for creating stock and working standard solutions.

Objective: To prepare a primary stock solution of 1-Benzoylpiperazine hydrochloride at a

concentration of 1.0 mg/mL and subsequent working solutions for calibration.

Materials:

1-Benzoylpiperazine hydrochloride analytical reference standard

Methanol (HPLC or GC grade)

Volumetric flasks (Class A)
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Calibrated analytical balance

Calibrated pipettes or microliter syringes

Protocol:

Equilibration: Allow the sealed container of the reference standard to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh approximately 10 mg of the reference standard onto weighing

paper using a calibrated analytical balance. Record the exact weight.

Dissolution: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. Add

approximately 7 mL of methanol and sonicate or vortex gently until the solid is completely

dissolved.

Dilution to Volume: Allow the solution to return to room temperature. Dilute to the mark with

methanol, cap the flask, and invert it 15-20 times to ensure homogeneity. This is the 1.0

mg/mL Stock Solution.

Preparation of Working Solutions: Prepare a series of working standard solutions for

constructing a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by performing serial

dilutions of the stock solution using calibrated pipettes and volumetric flasks.

Storage: Store the stock and working solutions in tightly sealed, labeled amber glass vials at

2-8°C. Check the Certificate of Analysis or relevant literature for stability information.

Analytical Methodologies and Protocols
The utility of a reference standard is realized through its application in analytical methods.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are powerful and commonly used techniques for the analysis of

piperazine derivatives.[13]

High-Performance Liquid Chromatography (HPLC)
Protocol
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HPLC is a versatile technique for the separation, identification, and quantification of 1-

Benzoylpiperazine, often without the need for derivatization.[13] Reversed-phase

chromatography is the most common mode used.

Objective: To provide a robust HPLC-UV method for the quantification of 1-Benzoylpiperazine
hydrochloride. Method validation is a critical step to ensure the suitability of any analytical

procedure for its intended purpose.[14][15][16]

Sample & Standard Preparation HPLC Analysis Data Processing

Prepare Mobile Phase Equilibrate HPLC System

Prepare Standard Solutions
(from Reference Material)

Inject Standards
(Build Calibration Curve)

Prepare Sample Solution
(e.g., dissolve seized material)

Inject SamplesInject Blank (Methanol) Integrate Peaks Quantify Sample Concentration
(vs. Calibration Curve) Generate Report
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Caption: HPLC analysis workflow for 1-Benzoylpiperazine.
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Parameter Recommended Value Rationale

HPLC System
Agilent 1260, Waters Alliance,

or equivalent with UV detector

Standard instrumentation for

routine analysis.

Column
C18, 4.6 mm x 250 mm, 5 µm

particle size

The C18 stationary phase

provides good retention and

separation for moderately

polar compounds like

piperazine derivatives in

reversed-phase mode.[7]

Mobile Phase

Acetonitrile and 5mM

Heptafluorobutyric acid (or

other ion-pairing agent in

water)

A gradient program is often

used for complex mixtures.

The ion-pairing agent improves

peak shape for basic

compounds like piperazines.[7]

Flow Rate 1.0 mL/min

A typical flow rate for a 4.6 mm

ID column, balancing analysis

time and efficiency.

Column Temperature 40°C

Elevated temperature can

improve peak efficiency and

reduce viscosity, leading to

sharper peaks and lower

backpressure.[7]

Injection Volume 10 µL

A standard volume to ensure

reproducibility without

overloading the column.

UV Detection 230 nm

This wavelength is chosen

based on the UV absorbance

spectrum of the benzoyl

chromophore.

Protocol:
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System Preparation: Prepare the mobile phase as described above, degas it, and place it in

the instrument reservoirs.

System Equilibration: Purge the pump lines and run the mobile phase through the column

until a stable baseline is achieved (typically 30-60 minutes).

System Suitability: Inject the 25 µg/mL working standard solution five times. The relative

standard deviation (RSD) of the peak area should be ≤ 2.0%. This verifies that the system is

performing correctly before sample analysis.[16]

Calibration Curve: Inject each working standard solution (e.g., 1-100 µg/mL) in ascending

order of concentration.

Sample Analysis: Inject the prepared sample solutions. It is good practice to bracket sample

injections with a mid-level standard to monitor for any drift in instrument response.

Data Processing: Plot the peak area versus concentration for the standards to generate a

linear regression curve. The correlation coefficient (r²) should be ≥ 0.999. Use this curve to

calculate the concentration of 1-Benzoylpiperazine in the unknown samples.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a highly specific and sensitive method for the identification and quantification of 1-

Benzoylpiperazine, providing both chromatographic retention time and a mass spectrum that

serves as a molecular fingerprint.[13]

Objective: To provide a GC-MS method for the unambiguous identification of 1-

Benzoylpiperazine.
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Caption: General workflow for GC-MS analysis.
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Parameter Recommended Value Rationale

GC-MS System
Agilent GC/MSD, Shimadzu

GCMS, or equivalent

Standard instrumentation for

this type of analysis.

Column

5% Phenyl / 95%

Methylpolysiloxane (e.g., DB-

5ms, HP-5ms), 30 m x 0.25

mm ID, 0.25 µm film thickness

A robust, general-purpose

column providing excellent

separation for a wide range of

semi-volatile compounds.[7]

[17]

Carrier Gas
Helium, constant flow at 1.0

mL/min

Inert carrier gas standard for

MS applications.

Injection Port Temp. 280°C

Ensures rapid volatilization of

the analyte without thermal

degradation.

Oven Program

Initial 100°C for 2 min, ramp at

15°C/min to 290°C, hold for 10

min

This temperature program

allows for the separation of the

analyte from potential

impurities and matrix

components.

MS Interface Temp. 280°C

Prevents condensation of the

analyte as it transfers from the

GC to the MS.

Ionization Mode Electron Impact (EI), 70 eV

Standard, high-energy

ionization that produces

reproducible fragmentation

patterns for library matching.

Scan Mode Full Scan (m/z 50-500)

Acquires the complete mass

spectrum for identification.

Selected Ion Monitoring (SIM)

can be used for higher

sensitivity quantification.[13]
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Expected Mass Spectrum: The EI mass spectrum of 1-Benzoylpiperazine is characterized by

specific fragment ions. The molecular ion (M⁺) may be weak or absent. Key fragments include:

m/z 105: Benzoyl cation [C₆H₅CO]⁺

m/z 77: Phenyl cation [C₆H₅]⁺

m/z 85: Piperazine fragment [C₄H₉N₂]⁺

Protocol:

Sample Preparation: Dissolve an accurately weighed portion of the sample in a suitable

volatile solvent like methanol to a concentration of approximately 1 mg/mL.[13] Use the

reference standard to prepare a confirmation solution at the same concentration.

Instrument Setup: Load the described method into the GC-MS software and allow the

system to equilibrate.

Analysis: Inject 1 µL of the prepared sample solution.

Data Interpretation: Compare the retention time and the acquired mass spectrum of the peak

in the sample chromatogram to that of the 1-Benzoylpiperazine hydrochloride reference

standard. A match in both retention time and the fragmentation pattern provides a high

degree of confidence in the identification.

Spectroscopic Characterization
Spectroscopic data is vital for confirming the chemical structure of the reference standard.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of 1-Benzoylpiperazine

will show characteristic absorption bands corresponding to its functional groups. Key peaks

include a strong carbonyl (C=O) stretch from the amide group around 1630-1650 cm⁻¹, C-H

stretches from the aromatic ring just above 3000 cm⁻¹, and N-H stretching from the

secondary amine in the piperazine ring around 3300 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons of

the benzoyl group (typically between 7.0-8.0 ppm) and the non-equivalent protons of the

piperazine ring (typically between 2.5-4.0 ppm).

¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon around

170 ppm, signals for the aromatic carbons between 120-140 ppm, and signals for the

piperazine ring carbons between 40-50 ppm.[18]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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